2-[5-(3-chloro-4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[5-(3-chloro-4-methoxyphenyl)-4,6-dioxo-3a,6a-dihydropyrrolo[3,4-d]triazol-3-yl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C19H15ClFN5O4/c1-30-14-6-5-12(8-13(14)20)26-18(28)16-17(19(26)29)25(24-23-16)9-15(27)22-11-4-2-3-10(21)7-11/h2-8,16-17H,9H2,1H3,(H,22,27)
• InChI Key: NJPSNMPAABTJEO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C3C(C2=O)N(N=N3)CC(=O)NC4=CC(=CC=C4)F)Cl
• Molecular Formula: C19H15ClFN5O4
• Molecular Weight: 431.8 g/mol
• CAS No.: 1052605-95-4

Description

2-[5-(3-chloro-4-methoxyphenyl)-4,6-dioxo-4,5,6,6a-tetrahydropyrrolo[3,4-d][1,2,3]triazol-1(3aH)-yl]-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C19H15ClFN5O4 and its molecular weight is 431.81. The purity is usually 95%.
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Scientific Research Applications

Organohalogen Contaminants: Exposure and Effects

Organohalogen contaminants (OHCs) have been the subject of numerous studies due to their persistence in the environment and potential health impacts. For example, a study investigated human exposure to phenolic and methoxylated OHCs through diet to evaluate their concentrations in breast milk and serum of Okinawan people from Japan. This research highlighted the differential partitioning between breast milk and serum, with different pharmacokinetic or exposure routes for various OHCs, suggesting that dietary exposure to these contaminants can have specific health implications (Fujii et al., 2014).

Metabolism of Specific Organohalogens

The metabolism of specific organohalogen compounds, such as acetaminophen and its metabolites, has been extensively studied. For instance, high-resolution liquid chromatography has been used to separate and identify various metabolites of acetaminophen in human urine, demonstrating the compound's extensive metabolic pathways and highlighting the importance of understanding the metabolism of complex organohalogens for both therapeutic efficacy and safety (Mrochek et al., 1974).

Environmental and Health Impact Studies

Studies on the environmental and health impacts of organohalogens, such as phenoxyherbicides and chlorophenols, have also been conducted. For example, research on the association between exposure to these chemicals and the risk of soft tissue sarcoma has been explored, underscoring the need for further investigations to determine the causative links between organohalogen exposure and cancer risks (Smith et al., 1984).